Cas no 2549014-83-5 (3-[4-({4-[4-(Propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]pyridine-2-carbonitrile)

• Product Name: 3-[4-({4-[4-(Propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]pyridine-2-carbonitrile
• CAS No: 2549014-83-5
• MF: C₂₂H₃₁N₅O
• MW: 381.514444589615
• CID: 5327553
• PubChem ID: 154883544
• Update Time: 2025-10-31

3-[4-({4-[4-(Propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[4-[[4-[4-(1-Methylethyl)-1-piperazinyl]-2-butyn-1-yl]oxy]-1-piperidinyl]-2-pyridinecarbonitrile
• AKOS040706431
• F6608-3898
• 3-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]pyridine-2-carbonitrile
• 2549014-83-5
• 3-[4-({4-[4-(Propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]pyridine-2-carbonitrile

• Inchi： 1S/C22H31N5O/c1-19(2)26-15-13-25(14-16-26)10-3-4-17-28-20-7-11-27(12-8-20)22-6-5-9-24-21(22)18-23/h5-6,9,19-20H,7-8,10-17H2,1-2H3
• InChI Key： AXIXFKGATLUTIQ-UHFFFAOYSA-N
• SMILES： O(CC#CCN1CCN(C(C)C)CC1)C1CCN(C2C(C#N)=NC=CC=2)CC1

Computed Properties

• Exact Mass: 381.25286063g/mol
• Monoisotopic Mass: 381.25286063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 557.9±50.0 °C(Predicted)
• pka: 7.84±0.10(Predicted)

Additional information on 3-[4-({4-[4-(Propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]pyridine-2-carbonitrile

Introduction to 3-[4-({4-[4-(Propan-2-ylpiperazin-1-yl]but-2-yn-1-yl)oxy)piperidin-1-yl]pyridine-2-carbonitrile (CAS No. 2549014-83-5)

3-[4-{(4-{4-(Propan-2-ylpiperazin-1-yl]but-2-yn-1-yl)oxy)piperidin-1-yl]pyridine-2-carbonitrile, identified by its CAS number 2549014-83-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes piperazine, piperidine, and pyridine moieties. The presence of these heterocyclic rings imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery.

The structural complexity of 3-[4-{(4-{4-(Propan-2-ylpiperazin-1-yl]but-2-yn-1-yl)oxy)piperidin-1-yl]pyridine-2-carbonitrile is not merely a matter of academic curiosity; it is a critical factor in its potential pharmacological activity. The compound's molecular architecture allows for multiple interaction points with biological targets, which is a key consideration in the design of novel therapeutic agents. Specifically, the piperazine and piperidine rings are well-known for their ability to interact with various enzymes and receptors, while the pyridine ring can serve as a pharmacophore in many drug molecules.

In recent years, there has been a surge in research focused on developing new compounds with enhanced binding affinity and selectivity. The unique combination of functional groups in 3-[4-{(4-{4-(Propan-2-ypiperazin